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ACVA Half-Life and Key Data

The core specification for your reaction planning is that the 10-hour half-life decomposition temperature

of ACVA (V-501) is 63°C in DMF [1].

The table below summarizes the essential physical characteristics of ACVA (4,4'-Azobis(4-cyanovaleric

acid)) for your experiments [1].

Property Specification

Chemical Name 4,4'-Azobis(4-cyanovaleric acid) (ACVA, ABCVA) [1]

CAS RN 2638-94-0 [1]

Molecular Formula C₁₂H₁₆N₄O₄ [1]

Molecular Weight 280.28 g/mol [1]

Appearance White powder [1]

10-hour Half-life
Decomposition Temperature

63 °C (in DMF) [1]
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Property Specification

Solubility Freely soluble in formamide; soluble in methanol; soluble in hot
water or alkali; practically insoluble in cold water [1]

Experimental Planning and Workflow

The half-life of an initiator like ACVA is the time required for half of it to decompose at a specific

temperature, generating free radicals to start the polymerization. A 10-hour half-life at 63°C means this

temperature is ideal for reactions intended to run over many hours.

The following diagram illustrates the basic workflow for planning an experiment based on this half-life data.
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ACVA Experimental Planning

Define Reaction Goal

Select ACVA as initiator

Set Reaction Temp: 63°C

Plan for ~10-hour half-life

Choose DMF as solvent

Run Polymerization

Post-polymerization modification

Click to download full resolution via product page

Frequently Asked Questions

Here are answers to some anticipated common questions.
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Why is DMF a suitable solvent for ACVA? DMF is a polar aprotic solvent with a high boiling point

(153°C), making it excellent for reactions requiring elevated temperatures [2]. Its properties facilitate

polar reaction mechanisms and it is miscible with many organic liquids, providing a homogeneous

environment for polymerization [2].

What does a "10-hour half-life at 63°C" mean for my reaction? This means that if you hold your

reaction at a constant 63°C, approximately 50% of the ACVA initiator will decompose and generate

radicals every 10 hours [1]. This temperature is suited for achieving a steady rate of initiation over a

long duration, which can help in controlling the polymerization.

My reaction isn't initiating. What could be wrong?

Temperature Verification: Confirm your reaction vessel is accurately maintained at 63°C.

Slightly lower temperatures can significantly decrease the initiation rate.
Solvent Check: Ensure you are using a suitable solvent like DMF in which ACVA is soluble and

active [1] [2]. Verify that your system is anhydrous if necessary, as ACVA is a carboxylic acid
and moisture could potentially interfere.

Initiator Integrity: ACVA should be stored in a cool place (preferably below 20°C) [1]. Check
that your stock has been stored correctly and that the powder appears as a dry, white solid [1].

Can I use ACVA in aqueous systems? Yes, ACVA is a water-soluble initiator. However, it is

practically insoluble in cold water and is typically used in hot water or alkaline solutions where its

carboxyl groups become ionized and solubility increases [1].

Important Notes on Information Gaps

The search results are limited regarding detailed troubleshooting guides, specific reaction protocols, and

advanced FAQs.

For definitive experimental protocols, it is crucial to consult the primary scientific literature or the

technical data sheet provided directly by the manufacturer of ACVA (V-501).
The safety data sheet (SDS) for ACVA should be reviewed for comprehensive handling, storage, and

safety information, which was not present in the search results I obtained.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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